Cas no 2171806-48-5 (2-chloro-4-6-(trifluoromethyl)pyridin-3-ylpyridin-3-amine)

• Product Name: 2-chloro-4-6-(trifluoromethyl)pyridin-3-ylpyridin-3-amine
• CAS No: 2171806-48-5
• MF: C₁₁H₇ClF₃N₃
• MW: 273.641591310501
• CID: 6234859
• PubChem ID: 165531976
• Update Time: 2025-10-29

2-chloro-4-6-(trifluoromethyl)pyridin-3-ylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-6-(trifluoromethyl)pyridin-3-ylpyridin-3-amine
• 2171806-48-5
• 2-chloro-4-[6-(trifluoromethyl)pyridin-3-yl]pyridin-3-amine
• EN300-1586754

• Inchi： 1S/C11H7ClF3N3/c12-10-9(16)7(3-4-17-10)6-1-2-8(18-5-6)11(13,14)15/h1-5H,16H2
• InChI Key： HHUBGVDMOZBLEO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CN=1)C1C=NC(C(F)(F)F)=CC=1)N

Computed Properties

• Exact Mass: 273.0280594g/mol
• Monoisotopic Mass: 273.0280594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-chloro-4-6-(trifluoromethyl)pyridin-3-ylpyridin-3-amine

2-Chloro-4-(6-Trifluoromethylpyridin-3-yl)Pyridin-3-Amine: A Comprehensive Overview

The compound 2-chloro-4-(6-trifluoromethylpyridin-3-yl)pyridin-3-amine, with the CAS number 2171806-48-5, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a chlorine atom at position 2 and an amino group at position 3, further substituted by a trifluoromethylpyridine moiety at position 4. The presence of the trifluoromethyl group introduces interesting electronic and steric properties, making this compound a valuable subject for research and development.

Recent studies have highlighted the potential of 2-chloro-4-(6-trifluoromethylpyridin-3-yl)pyridin-3-amine in various applications, particularly in the design of novel pharmaceutical agents. The trifluoromethyl group is known to enhance the stability and bioavailability of molecules, which are critical factors in drug development. Additionally, the pyridine ring system provides a rigid framework that can be further modified to explore its pharmacokinetic properties.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The introduction of the trifluoromethyl group typically requires careful control of reaction conditions to ensure regioselectivity and yield optimization. Researchers have also explored alternative synthetic pathways, including microwave-assisted synthesis and catalytic methods, to improve the efficiency of this process.

The structural features of 2-chloro-4-(6-trifluoromethylpyridin-3-yl)pyridin-3-amine make it an ideal candidate for studying π–π interactions and hydrogen bonding in supramolecular chemistry. These interactions are crucial for designing self-assembled materials and molecular recognition systems. Recent experiments have demonstrated that this compound can form stable complexes with certain metal ions, suggesting its potential use in coordination chemistry and catalysis.

Moreover, the electronic properties of this compound have been extensively studied using computational methods such as density functional theory (DFT). These studies reveal that the chlorine atom at position 2 significantly influences the electron distribution within the molecule, while the trifluoromethyl group acts as an electron-withdrawing substituent, enhancing the overall electrophilicity of the system.

In conclusion, 2-chloro-4-(6-trifluoromethylpyridin-3-yl)pyridin-3-amino stands out as a versatile building block for advanced chemical research. Its unique structure, combined with its promising properties, positions it as a key player in the development of innovative materials and therapeutic agents.